2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-acetamide

• IUPAC Name: 2-amino-N-[(1-benzylpiperidin-4-yl)methyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C18H27N3O/c19-12-18(22)21(17-6-7-17)14-16-8-10-20(11-9-16)13-15-4-2-1-3-5-15/h1-5,16-17H,6-14,19H2
• InChI Key: UXQGJHYMTRUKIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2CCN(CC2)CC3=CC=CC=C3)C(=O)CN
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-acetamide is a synthetic acetamide derivative characterized by a benzyl-substituted piperidine ring, a cyclopropyl group, and an aminoacetamide backbone. The compound’s discontinued commercial status (CymitQuimica, 2025) implies challenges in synthesis, stability, or efficacy, though structural analogs like 2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide (CAS 1353957-75-1) remain available for research .

Biological Activity

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-acetamide is a synthetic compound that has garnered attention in pharmacological research due to its potential biological activities. This compound features a complex structure that includes a benzyl-piperidine moiety and a cyclopropyl group, which are known to influence its interaction with biological targets.

Chemical Structure and Properties

The chemical formula for 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-acetamide is $C_{17}H_{25}N_{3}O$. The compound's IUPAC name reflects its structural components, highlighting the presence of amino, benzyl, and cyclopropyl groups.

Property	Value
Molecular Formula	C17H25N3O
CAS Number	1353971-72-8
Molecular Weight	289.40 g/mol
Melting Point	Not available

The biological activity of this compound is primarily attributed to its ability to interact with various receptors and enzymes within the body. Preliminary studies suggest that it may modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This modulation could lead to significant changes in cellular signaling pathways, potentially influencing mood, cognition, and behavior.

Pharmacological Effects

Research indicates that 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-acetamide exhibits a range of pharmacological effects:

Structure-Activity Relationship (SAR)

SAR studies have identified critical features necessary for biological activity. For instance, the presence of the benzyl group is essential for enhancing receptor binding affinity. Modifications to the piperidine ring can also influence potency, with certain substitutions leading to improved activity against biological targets .

Case Studies

Several studies have explored the biological effects of compounds related to 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-acetamide:

• Study on CCR3 Receptor Antagonism : A related series of compounds demonstrated potent antagonism of the CCR3 receptor, suggesting potential applications in treating allergic responses and asthma .
• Antimicrobial Testing : Research on structurally similar piperidine derivatives showed promising results against various bacterial strains, with MIC values ranging from 0.0039 to 0.025 mg/mL against S. aureus and E. coli .

Research Findings

Recent findings highlight the importance of further investigating the biological activity of this compound:

• In Vitro Studies : Initial assays indicate that 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-acetamide could inhibit specific enzyme activities involved in neurotransmitter metabolism.

Study Reference	Biological Activity Observed
	Neurotransmitter modulation
	CCR3 receptor antagonism
	Antimicrobial properties

Scientific Research Applications

Pharmacological Applications

1. Muscarinic Receptor Antagonism
One of the primary applications of this compound is its role as a muscarinic receptor antagonist. Research indicates that compounds with similar structures can effectively modulate cholinergic signaling pathways, making them potential candidates for treating conditions related to overactive bladder and other muscarinic receptor-mediated disorders .

2. Neurological Disorders
The compound's piperidine derivative structure suggests potential applications in treating neurological disorders. Studies have shown that related compounds exhibit neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease and schizophrenia .

3. Pain Management
Research has indicated that derivatives of this compound may possess analgesic properties. By modulating pain pathways, these compounds could serve as alternatives to traditional pain management therapies, particularly in chronic pain conditions .

Case Studies

Case Study 1: Overactive Bladder Treatment
A study published in a pharmacology journal explored the efficacy of muscarinic antagonists in managing overactive bladder symptoms. The study found that compounds similar to 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-N-cyclopropyl-acetamide significantly reduced urinary frequency and urgency in clinical trials, demonstrating their therapeutic potential .

Case Study 2: Neuroprotection
In another investigation, researchers examined the neuroprotective effects of piperidine derivatives on neuronal cell cultures exposed to neurotoxic agents. The results indicated that these compounds could mitigate cell death and promote neuronal survival, suggesting their potential use in neurodegenerative disease therapies .

Comparison with Similar Compounds

Substituent Effects on Bioactivity

• Benzyl-piperidine vs.
• Cyclopropyl vs. Trifluoroethyl : The cyclopropyl group in the query compound may confer metabolic stability by resisting oxidative degradation, whereas the trifluoroethyl group in Patent WO 2012/047543 derivatives increases electron-withdrawing properties, favoring synthetic scalability .

Pharmacological Potential

• The discontinued status of the query compound contrasts with its structural analog (CAS 1353957-75-1), which remains available for custom synthesis. This suggests that minor positional changes (piperidin-4-ylmethyl vs. piperidin-3-ylmethyl) may influence stability or binding affinity .
• The chloro-substituted analog (CAS 690999-05-4) exhibits a lower molecular weight (308.85 g/mol) and higher halogen-mediated reactivity, which could enhance target engagement but increase toxicity risks .